Cas no 870223-96-4 (AMG-Tie 2-1)

Amg-tie2-1 is an inhibitor of intimal endothelial cell kinase 2 (Tie2) with an IC50 of 1 nm Amg-tie2-1 is a VEGFR2 inhibitor with an IC50 of 3 nm
AMG-Tie 2-1 structure
AMG-Tie 2-1 structure
Product Name:AMG-Tie 2-1
CAS No:870223-96-4
Molecular Formula:C25H20F3N5O2
Molecular Weight:479.453815460205
MDL:MFCD16038641
CID:69154
PubChem ID:16108977

AMG-Tie 2-1 Properties

Names and Identifiers

    • 4-Methyl-3-[[3-[2-(methylamino)-4-pyrimidinyl]-2-pyridinyl]oxy]-N-[3-(trifluoromethyl)phenyl]benzamide
    • 4-Methyl-3-((3-(2-(methylamino)pyrimidin-4-yl)pyridin-2-yl)oxy)-N-(3-(trifluoromethyl)phenyl)benzamide
    • AMG-TIE2
    • AMG-Tie2-1
    • AMG-Tie 2-1
    • 4-Methyl-3-[[3-[2-(methylamino)-4-pyrimidinyl]-2-pyridinyl]oxy]-N-[3-(trifluoromethyl)phenyl]benzamide (ACI)
    • pyridylpyrimidine ether 4
    • NCGC00263199-02
    • HMS3244D13
    • HMS3244C14
    • 4-methyl-3-[[3-[2-(methylamino)-4-pyrimidinyl]-2-pyridinyl]oxy]-N-[3-(trifluoromethyl)phenyl]-benzamide
    • J-515730
    • DTXSID20582974
    • BCP9000290
    • BDBM14948
    • AS-16183
    • 4-methyl-3-[3-[2-(methylamino)pyrimidin-4-yl]pyridin-2-yl]oxy-N-[3-(trifluoromethyl)phenyl]benzamide
    • 870223-96-4
    • SCHEMBL1264498
    • BCP01978
    • HY-13023
    • CS-0003158
    • AMG-Tie2-1?
    • AKOS027420933
    • 4-methyl-3-({3-[2-(methylamino)pyrimidin-4-yl]pyridin-2-yl}oxy)-N-[3-(trifluoromethyl)phenyl]benzamide
    • NCGC00263199-01
    • ZVIWALRWYYSHSU-UHFFFAOYSA-N
    • BCPP000406
    • pyridinyl pyrimidine 15
    • NCGC00263199-03
    • 4-methyl-3-(3-(2-(methylamino)pyrimidin-4-yl)pyridin-2-yloxy)-N-(3-(trifluoromethyl)phenyl)benzamide
    • CHEMBL218632
    • HMS3244C13
    • GLXC-10394
    • MDL: MFCD16038641
    • InChIKey: ZVIWALRWYYSHSU-UHFFFAOYSA-N
    • Inchi: 1S/C25H20F3N5O2/c1-15-8-9-16(22(34)32-18-6-3-5-17(14-18)25(26,27)28)13-21(15)35-23-19(7-4-11-30-23)20-10-12-31-24(29-2)33-20/h3-14H,1-2H3,(H,32,34)(H,29,31,33)
    • SMILES: O=C(C1C=C(OC2C(C3C=CN=C(NC)N=3)=CC=CN=2)C(C)=CC=1)NC1C=C(C(F)(F)F)C=CC=1

Computed Properties

  • Exact Mass: 479.157
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 479.157
  • Heavy Atom Count: 35
  • Complexity: 697
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 5.1
  • Topological Polar Surface Area: 89A^2

Experimental Properties

  • Density: 1.357

AMG-Tie 2-1 Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00GSBA-1mg
4-Methyl-3-[[3-[2-(methylamino)-4-pyrimidinyl]-2-pyridinyl]oxy]-N-[3-(trifluoromethyl)phenyl]benzamide
870223-96-4 ≥98%
1mg
$85.00 2024-04-21
A2B Chem LLC
AH82390-1mg
4-Methyl-3-((3-(2-(methylamino)pyrimidin-4-yl)pyridin-2-yl)oxy)-N-(3-(trifluoromethyl)phenyl)benzamide
870223-96-4 ≥98%
1mg
$40.00 2024-04-19
Ambeed
A591967-100mg
4-Methyl-3-((3-(2-(methylamino)pyrimidin-4-yl)pyridin-2-yl)oxy)-N-(3-(trifluoromethyl)phenyl)benzamide
870223-96-4 99%
100mg
$4437.0
DC Chemicals
DC8503-100 mg
AMG-Tie2-1
870223-96-4 >98%
100mg
$800.0 2022-03-01
eNovation Chemicals LLC
D551945-10mg
AMG-Tie2
870223-96-4 98%
10mg
$250 2022-09-05
Matrix Scientific
132638-5g
4-Methyl-3-((3-(2-(methylamino)pyrimidin-4-yl)pyridin-2-yl)oxy)-N-(3-(trifluoromethyl)phenyl)benzamide, 97%
870223-96-4 97%
5g
$4860.00 2023-09-07
MedChemExpress
HY-13023-1mg
AMG-Tie2-1
870223-96-4
1mg
¥927
TRC
A104540-5mg
AMG-Tie 2-1
870223-96-4
5mg
$ 201.00 2023-04-19

AMG-Tie 2-1 Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ;  2 h, 80 °C
Reference
Evolution of a Highly Selective and Potent 2-(Pyridin-2-yl)-1,3,5-triazine Tie-2 Kinase Inhibitor
Hodous, Brian L.; et al, Journal of Medicinal Chemistry, 2007, 50(4), 611-626

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethyl sulfoxide ;  16 h, rt → 130 °C; cooled
1.2 Reagents: Trifluoroacetic acid ;  pH 7
2.1 Reagents: Diisopropylethylamine ,  O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ;  2 h, 80 °C
Reference
Evolution of a Highly Selective and Potent 2-(Pyridin-2-yl)-1,3,5-triazine Tie-2 Kinase Inhibitor
Hodous, Brian L.; et al, Journal of Medicinal Chemistry, 2007, 50(4), 611-626

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  30 min
1.2 23 h, 50 °C; cooled
2.1 Reagents: Cesium carbonate Solvents: Dimethyl sulfoxide ;  16 h, rt → 130 °C; cooled
2.2 Reagents: Trifluoroacetic acid ;  pH 7
3.1 Reagents: Diisopropylethylamine ,  O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ;  2 h, 80 °C
Reference
Evolution of a Highly Selective and Potent 2-(Pyridin-2-yl)-1,3,5-triazine Tie-2 Kinase Inhibitor
Hodous, Brian L.; et al, Journal of Medicinal Chemistry, 2007, 50(4), 611-626

Synthetic Circuit 4

Reaction Conditions
1.1 Solvents: Dimethylformamide dimethyl acetal ;  1.5 h, 85 °C
2.1 Reagents: Sodium methoxide Solvents: Methanol ;  30 min
2.2 23 h, 50 °C; cooled
3.1 Reagents: Cesium carbonate Solvents: Dimethyl sulfoxide ;  16 h, rt → 130 °C; cooled
3.2 Reagents: Trifluoroacetic acid ;  pH 7
4.1 Reagents: Diisopropylethylamine ,  O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ;  2 h, 80 °C
Reference
Evolution of a Highly Selective and Potent 2-(Pyridin-2-yl)-1,3,5-triazine Tie-2 Kinase Inhibitor
Hodous, Brian L.; et al, Journal of Medicinal Chemistry, 2007, 50(4), 611-626

AMG-Tie 2-1 Raw materials

AMG-Tie 2-1 Preparation Products

AMG-Tie 2-1 Related Literature

Recommended suppliers
Amadis Chemical Company Limited
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